![molecular formula C11H15NO2 B2582588 [3-(2-Methyl-1,3-dioxolan-2-yl)phenyl]methanamine CAS No. 149917-33-9](/img/structure/B2582588.png)
[3-(2-Methyl-1,3-dioxolan-2-yl)phenyl]methanamine
Cat. No. B2582588
Key on ui cas rn:
149917-33-9
M. Wt: 193.246
InChI Key: PAFHHQQXBXCRQR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:16][OH:17].[CH3:1][C:2]1([c:7]2[cH:8][c:9]([CH2:10][NH2:11])[cH:12][cH:13][cH:14]2)[O:3][CH2:6][CH2:5][O:4]1.[ClH:15]>>[CH3:1][C:2](=[O:3])[c:7]1[cH:8][c:9]([CH2:10][NH2:11])[cH:12][cH:13][cH:14]1.[ClH:15]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC1(c2cccc(CN)c2)OCCO1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(=O)c1cccc(CN)c1
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Name
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Type
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product
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Smiles
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Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
